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Compound of Interest

Compound Name: Dasabuvir sodium

Cat. No.: B3214004 Get Quote

Dasabuvir sodium is an antiviral agent used in combination with other drugs for the treatment

of chronic hepatitis C virus (HCV) infection.[1] As a non-nucleoside inhibitor of the HCV NS5B

polymerase, it plays a crucial role in preventing viral RNA replication.[2] This guide provides the

definitive IUPAC nomenclature and CAS Registry Number for dasabuvir sodium, essential

information for researchers, scientists, and professionals in drug development.

Chemical Identification
The precise identification of chemical compounds is fundamental in scientific research and

development. The following table summarizes the key identifiers for dasabuvir sodium.

Identifier Value

IUPAC Name

sodium;N-[6-[3-tert-butyl-5-(2,4-dioxopyrimidin-

3-id-1-yl)-2-methoxyphenyl]naphthalen-2-

yl]methanesulfonamide[3]

CAS Registry Number 1132940-11-4[1][2][3][4]

Experimental Protocols and Visualization
The determination of IUPAC nomenclature and the assignment of a CAS Registry Number are

processes based on established rules of chemical nomenclature and database registration,

respectively. They do not involve experimental protocols or biological signaling pathways.
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Therefore, detailed methodologies for experiments and visual diagrams of pathways are not

applicable to the scope of this particular technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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